Cas no 1261958-15-9 (2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid
• CAS No: 1261958-15-9
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• MDL: MFCD18318549
• CID: 2766040
• PubChem ID: 53224480
• Update Time: 2025-07-21

2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261958-15-9
• MFCD18318549
• 2-CHLORO-5-(3-PYRROLIDINYLCARBONYLPHENYL)NICOTINIC ACID
• DTXSID40688381
• 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid, 95%
• 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid

• MDL： MFCD18318549
• Inchi： 1S/C17H15ClN2O3/c18-15-14(17(22)23)9-13(10-19-15)11-4-3-5-12(8-11)16(21)20-6-1-2-7-20/h3-5,8-10H,1-2,6-7H2,(H,22,23)
• InChI Key： SIGIRZUIACRVOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(=C1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 330.0771200Da
• Monoisotopic Mass: 330.0771200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid

Professional Introduction to 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic Acid (CAS No. 1261958-15-9)

2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid, with the CAS number 1261958-15-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a chloro substituent and a 3-pyrrolidinylcarbonylphenyl moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis of 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the chloro group at the 2-position and the attachment of the 3-pyrrolidinylcarbonylphenyl group at the 5-position are critical steps that determine the compound's reactivity and biological efficacy. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve high yields and purity levels.

In recent years, there has been a growing interest in nicotinic acid derivatives due to their potential as pharmacological agents. Nicotinic acid, also known as niacin, is well-known for its cholesterol-lowering effects and its role in preventing cardiovascular diseases. Derivatives of nicotinic acid have been extensively studied for their ability to modulate various biological pathways, including those involved in neurodegenerative disorders and inflammation. The compound 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid represents an innovative approach to enhancing the pharmacological properties of nicotinic acid derivatives by incorporating additional functional groups that can improve bioavailability and target specificity.

The structural motif of the 3-pyrrolidinylcarbonylphenyl group in 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid is particularly noteworthy. Pyrrolidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. The carbonyl group within the pyrrolidinyl moiety can form hydrogen bonds with polar residues in protein binding sites, enhancing binding affinity. This feature makes the compound a valuable scaffold for designing molecules with improved binding characteristics and reduced off-target effects.

Recent studies have demonstrated the potential of 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid as a lead compound for drug development. In vitro experiments have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The presence of both the chloro group and the 3-pyrrolidinylcarbonylphenyl group allows for fine-tuning of its biological activity by further chemical modifications. For instance, replacing the chloro substituent with other functional groups or altering the pyrrolidinyl moiety could lead to novel derivatives with enhanced therapeutic potential.

The compound's solubility profile is another important consideration in drug development. Nicotinic acid derivatives often face challenges related to poor solubility in water, which can limit their bioavailability. However, modifications such as introducing polar functional groups can improve solubility while maintaining biological activity. The structural design of 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid aims to balance these requirements by incorporating polar elements while preserving its pharmacophoric features.

In conclusion, 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid (CAS No. 1261958-15-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the chloro substituent and the 3-pyrrolidinylcarbonylphenyl moiety, contribute to its diverse biological activities. Ongoing research efforts are focused on optimizing its synthesis, evaluating its pharmacological properties, and exploring its therapeutic applications in various disease conditions. As our understanding of molecular interactions continues to advance, compounds like 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)nicotinic acid are poised to play a crucial role in the development of next-generation pharmaceuticals.